C.I.Acid Blue 106

• CAS No.: 12219-18-0
• Molecular Formula: Al3Ni
• Synonyms: C.I.Acid Blue 106

Description

Historical Context and Significance of Acid Dyes

The development of acid dyes marked a pivotal moment in the textile industry. The journey began in 1868 with the appearance of the first acid dye, a triarylmethane derivative, which, despite its strong dyeing power, had poor fastness. china-dyestuff.com A significant breakthrough occurred in 1877 with the synthesis of the first acid dye specifically for wool, establishing a foundational structure for future developments. china-dyestuff.com The introduction of synthetic dyes in the late 19th century revolutionized the textile world by replacing traditional natural dyes derived from plants and minerals. bonafideresearch.com This shift brought about a broader color palette, increased production efficiency, and improved colorfastness, fundamentally transforming textile manufacturing. bonafideresearch.com

Acid dyes are so named because they are applied in an acidic dye bath, a condition that facilitates their ionic bonding to fibers. bonafideresearch.comnewworldencyclopedia.org These water-soluble, anionic dyes are particularly effective on protein fibers like wool and silk, and synthetic fibers such as nylon, which possess cationic sites that attract the dye molecules. newworldencyclopedia.organmolchemicals.comwikipedia.org The acidic groups in these dyes are typically sulfonic acid (-SO3H) or carboxylic acid (-COOH) groups, often present as their sodium salts (e.g., -SO3Na) to ensure solubility. china-dyestuff.comwikipedia.org Over the years, continuous advancements in dye chemistry have led to improved formulations with better environmental performance and a wider range of applications. bonafideresearch.com

Distinctive Characteristics and Research Relevance of C.I. Acid Blue 106

C.I. Acid Blue 106, also known as Sandolan Fast Blue P2GL, is classified as a leveling acid dye. This classification points to its characteristic of migrating well during the dyeing process, which allows for uniform and even color application. newworldencyclopedia.org Its maximum absorbance wavelength (λmax) is approximately 610 nm, which corresponds to its distinct blue color. researchgate.net

The primary research relevance of C.I. Acid Blue 106 stems from its use as a model compound in studies focused on the kinetics and thermodynamics of the dyeing process. researchgate.net Researchers investigate its behavior when dyeing woolen yarns to understand the fundamental mechanisms of dye adsorption and diffusion into fibers. Such studies are crucial for optimizing dyeing processes to conserve energy and water.

Furthermore, like many synthetic dyes, the environmental fate of C.I. Acid Blue 106 is a significant area of academic inquiry. Research has explored its degradation through advanced oxidation processes like ozonation, aiming to develop effective methods for treating textile wastewater containing this dye. scispace.comresearchgate.net These studies identify oxidation by-products and assess the toxicity of the treated effluent, contributing to the development of more sustainable industrial practices. scispace.com

Current Research Landscape and Emerging Trends in Acid Dye Studies

The global acid dyes market is substantial, valued at approximately $1.50 billion in 2023 and projected to grow. bonafideresearch.com This growth is driven by increasing demand from the textile and leather industries. bonafideresearch.comthebusinessresearchcompany.com The current research landscape reflects this economic importance, with a strong focus on developing high-performance and sustainable dyeing solutions.

A major trend is the development of new acid dye formulations and metal-complex dyes with enhanced fastness properties, particularly lightfastness and wet fastness. scielo.org.mx There is also a significant push towards technological advancements that improve the performance and application range of these dyes. thebusinessresearchcompany.comresearchandmarkets.com For instance, innovations in dyeing techniques and the integration of digital technologies are transforming the industry. thebusinessresearchcompany.comresearchandmarkets.com

Environmental concerns are a paramount driver of current research. Studies are increasingly focused on the ecotoxicological aspects of dyes and the development of eco-friendly dyeing processes. This includes research into the removal of acid dyes from effluents using sustainable adsorbents like biochar and the investigation of advanced oxidation processes for dye degradation. scispace.comacs.org The synthesis of dyes with lower environmental impact and the certification of products under standards like REACH and ZDHC are becoming industry norms. thebusinessresearchcompany.com

Scope and Objectives of Academic Inquiry Pertaining to C.I. Acid Blue 106

Academic inquiry into C.I. Acid Blue 106 is primarily centered on two key areas: dyeing process optimization and environmental remediation.

The main objectives of dyeing research are to elucidate the kinetic and thermodynamic characteristics of C.I. Acid Blue 106 on protein fibers, particularly wool. researchgate.net Researchers aim to:

Determine the most accurate kinetic models (e.g., Cegarra–Puente model) to describe the dyeing process.

Calculate critical parameters such as dyeing-rate constants, half-dyeing times, and activation energies.

Investigate how variables like temperature and pH affect dye exhaustion and fixation to improve efficiency and resource management.

From an environmental perspective, the objectives are to:

Study the degradation of C.I. Acid Blue 106 using methods like ozonation to understand the decomposition pathways. scispace.comresearchgate.net

Identify the intermediate and final by-products of degradation to assess their potential environmental impact. scispace.com

Evaluate the effectiveness of different treatment methods in decolorizing and detoxifying wastewater containing the dye. scispace.comresearchgate.net

These focused academic pursuits aim to build a comprehensive understanding of C.I. Acid Blue 106, facilitating its efficient and environmentally responsible use in the textile industry.

Data Tables

Table 1: Physicochemical Properties of C.I. Acid Blue 106 and Related Compounds

Property	C.I. Direct Blue 106	C.I. Food Blue 3
CAS Number	6527-70-4 worlddyevariety.comdyestuffscn.com	129-17-9 nih.gov
Molecular Formula	C₃₀H₁₆Cl₂N₄Na₂O₈S₂ worlddyevariety.comdyestuffscn.com	C₂₇H₃₁N₂NaO₆S₂ nih.gov
Molecular Weight	741.49 g/mol worlddyevariety.comdyestuffscn.com	566.7 g/mol nih.gov
Molecular Structure Class	Triphenodioxazine worlddyevariety.com	Aniline Dye nih.gov
Synonyms	Direct Blue 106 worlddyevariety.com	Patent Blue VF, Sulfan Blue nih.gov
Max. Absorption (λmax)	~610 nm researchgate.net	N/A

Note: Data for C.I. Direct Blue 106 is included for structural comparison as it shares a similar core structure, while C.I. Food Blue 3 provides context for another type of acid dye.

Table 2: Research Findings on Dyeing Kinetics of C.I. Acid Blue 106 on Wool

Parameter	Finding	Reference
Applicable Kinetic Model	Modified Cegarra-Puente model showed the best fit (R² ≥ 0.99)
Dyeing Rate Constant (K)	0.042 min⁻¹ (at 338 K), 0.051 min⁻¹ (at 348 K), 0.061 min⁻¹ (at 363 K)
Activation Energy (Ea)	20.57 kJ/mol
Dyeing Method	Exhaust technique in a slightly acidic bath (pH ~5)	researchgate.net

Synthetic Methodologies and Structural Elucidation of Acid Dyes

General Principles of Azo Dye Synthesis Relevant to Acid Blue 106

Azo dyes are synthetic organic colorants characterized by the presence of one or more azo groups (–N=N–). This group links two aromatic rings and forms a large, delocalized system of electrons, which is responsible for the dye's color. chemistrystudent.com The synthesis is a two-stage process involving diazotization followed by an azo coupling reaction. nih.gov

The first step in creating an azo dye is diazotization. This reaction converts a primary aromatic amine into a diazonium salt. unb.ca The process involves treating the amine with nitrous acid (HNO₂), which is typically generated in situ by reacting sodium nitrite (B80452) (NaNO₂) with a strong mineral acid like hydrochloric acid (HCl). chemistrystudent.com

The reaction is highly sensitive to temperature and must be carried out under cold conditions, usually between 0 and 5°C. chemistrystudent.comekb.eg At higher temperatures, the diazonium salt, being highly unstable, would decompose, often yielding phenol (B47542) and releasing nitrogen gas. nih.gov The resulting diazonium salt is a key intermediate, acting as a weak electrophile in the subsequent step. nih.gov

Table 1: Typical Reactants and Conditions for Diazotization

Component	Role	Typical Example	Key Conditions
Primary Aromatic Amine	Starting material (Diazo component)	Aniline, Sulfanilic acid	Dissolved in acid
Sodium Nitrite (NaNO₂)	Source of nitrous acid	Aqueous solution	Added slowly
Mineral Acid	Catalyst and pH control	Hydrochloric Acid (HCl)	Excess amount
Temperature	Control reaction stability	0-5°C	Crucial for yield

The second stage is the azo coupling reaction, which forms the chromophore. In this step, the electrophilic diazonium salt reacts with an electron-rich aromatic compound, known as the coupling component. nih.gov Common coupling components include phenols, naphthols, anilines, and their derivatives. nih.govjove.com

This reaction is an electrophilic aromatic substitution. nih.gov The coupling component must be activated by an electron-donating group, such as a hydroxyl (–OH) or an amino (–NH₂) group, which directs the diazonium ion to attack the aromatic ring, usually at the para position. nih.govjove.com If the para position is already occupied, coupling may occur at the ortho position. jove.com The pH of the reaction medium is critical; phenols and their derivatives are coupled under slightly alkaline conditions (which forms the more reactive phenoxide ion), while amines are coupled in weakly acidic solutions (pH 5-7). jove.com This reaction creates the stable azo bridge (–N=N–) that connects the two aromatic systems, resulting in an extended conjugated system that absorbs light in the visible spectrum. jove.com

Diazotization Reactions in Acid Dye Precursor Synthesis

Introduction of Sulfonic Acid Functionalities for Acid Dye Characteristics

Acid dyes are so named because they are applied from an acidic dye bath. primachemicals.com Their defining molecular feature is the presence of one or more sulfonic acid (–SO₃H) groups. vipulorganics.com These groups are typically present as their sodium salts (–SO₃Na) to make them solid, stable products. vipulorganics.com

Research on Novel Synthetic Pathways for C.I. Acid Blue 106 Analogues

While the specific synthetic route for C.I. Acid Blue 106 is not consistently documented, research into novel synthetic pathways for acid dyes and their analogues is an active field. The goals are often to improve dye properties, increase synthesis efficiency, and reduce environmental impact.

Exploration of Structural Modifications and Their Impact on Dyeing Performance

The performance of an acid dye is directly tied to its molecular structure. Researchers continuously explore structural modifications to enhance properties like color, fastness, and fiber affinity. mdpi.com

Modifying the electron-donating or electron-withdrawing groups on the aromatic rings of an azo dye can significantly alter its color and light stability. rsc.org For example, introducing bulky substituents, such as butoxyl chains, into the dye molecule can prevent the dye molecules from aggregating on the fiber surface. acs.org This reduction in aggregation can lead to brighter shades and improved efficiency.

The size and nature of alkyl groups on the dye can also be tailored to control its properties. Increasing the length of N-alkyl chains can alter the dye's lipophilicity and its mode of interaction with cells or fibers. nih.gov Studies on triphenylamine-based dyes have shown that peripheral structural changes, such as adding or removing O-alkyl chains, have a significant impact on photovoltaic performance, demonstrating the sensitivity of dye properties to subtle structural tailoring. rsc.org These principles of modifying steric and electronic properties are broadly applicable to improving the performance characteristics of acid dyes for various applications.

Table 2: General Impact of Structural Modifications on Acid Dye Performance

Structural Modification	Target Property	Effect
Addition of bulky groups (e.g., alkoxy chains)	Color Brightness / Efficiency	Reduces dye aggregation, leading to improved performance. acs.org
Altering N-alkyl chain length	Lipophilicity / Dye-Fiber Interaction	Modifies the dye's affinity and binding properties. nih.gov
Changing electron-donating/withdrawing groups	Color / Light Fastness	Shifts the absorption spectrum and can improve stability. rsc.org
Increasing molecular planarity/conjugation	Color Depth	Enhances the intensity of the color by strengthening the chromophore.

Physicochemical Interactions with Textile Substrates: Kinetics and Thermodynamics of Dyeing with C.i. Acid Blue 106

Adsorption and Diffusion Mechanisms of C.I. Acid Blue 106 on Protein Fibers (e.g., Wool)

The dyeing of wool with C.I. Acid Blue 106 involves the transfer of dye molecules from the aqueous dyebath to the solid fiber, a process that can be broadly categorized into three stages: external mass transfer, adsorption onto the fiber surface, and intra-fiber diffusion. ijche.com

Intra-Fiber Diffusion Kinetics and Pore Accessibility

Once the dye molecules reach the surface of the wool fiber, they are adsorbed onto the surface and then begin to diffuse into the fiber's interior. ijche.com This intra-fiber diffusion is a critical step that determines the final distribution of the dye within the fiber and, consequently, the levelness and fastness of the dyeing. sci-hub.st Wool fibers have a complex, porous structure, and the accessibility of these pores to the dye molecules plays a significant role in the diffusion kinetics. sci-hub.st The rate of intra-fiber diffusion is influenced by the size of the dye molecules, the porosity of the fiber, and the interactions between the dye and the fiber's internal surfaces. sci-hub.st The process is often complex, with diffusion occurring through both the amorphous regions and, to a lesser extent, the crystalline regions of the fiber. sci-hub.st

Kinetic Modeling of C.I. Acid Blue 106 Dyeing Processes

To quantitatively describe the rate of dye uptake by the wool fibers, various kinetic models can be applied to the experimental data. These models provide valuable insights into the dyeing mechanism and can help in predicting the dyeing behavior under different conditions.

Pseudo-First-Order and Pseudo-Second-Order Kinetic Models

Two of the most commonly used kinetic models in adsorption studies are the pseudo-first-order and pseudo-second-order models. The pseudo-first-order model assumes that the rate of adsorption is proportional to the number of available active sites on the adsorbent. nih.gov In contrast, the pseudo-second-order model assumes that the rate-limiting step is chemisorption, involving valence forces through the sharing or exchange of electrons between the adsorbent and adsorbate. nih.govicontrolpollution.com Studies on the dyeing of wool with acid dyes have often found that the pseudo-second-order model provides a better fit to the experimental data, suggesting that chemical interactions play a significant role in the adsorption process. acs.orgresearchgate.netnih.govrsc.org

A study on the adsorption of Direct Blue 106 (an anionic dye) onto zinc oxide nanoparticles found that the process was best described by the pseudo-second-order model. nih.gov This suggests that the interaction involves chemical bonding.

Application of Advanced Dyeing Models (e.g., Cegarra-Puente and Modified Cegarra-Puente)

While the pseudo-order models are useful, more advanced models have been developed to better describe the complexities of dyeing processes. The Cegarra-Puente model and its modified version are examples of such models that have been successfully applied to the dyeing of wool with acid dyes. A study on the dyeing of woolen yarns with C.I. Acid Blue 106 found that the modified Cegarra-Puente model provided the best fit to the experimental data, with a high correlation coefficient (R² ≥ 0.999). researchgate.net This indicates that this model can accurately describe the kinetic behavior of C.I. Acid Blue 106 on wool.

A key parameter derived from these models is the dyeing rate constant (K), which quantifies the speed of the dyeing process. For the dyeing of woolen yarn with C.I. Acid Blue 106, the dyeing rate constants were determined at different temperatures.

Table 1: Dyeing Rate Constants for C.I. Acid Blue 106 on Woolen Yarn

Temperature (°K)	Dyeing Rate Constant (K, min⁻¹)
338	0.042
348	0.051
363	0.061

Data sourced from a study on the kinetic and thermodynamic characteristics of C.I. Acid Blue 106 on woolen yarns.

The increase in the dyeing rate constant with temperature indicates that the dyeing process is enhanced at higher temperatures.

Thermodynamic Analysis of Dye-Fiber Affinity for C.I. Acid Blue 106

Thermodynamic analysis provides insights into the spontaneity and energy changes associated with the dyeing process. Key thermodynamic parameters include the standard affinity (Δμ°), enthalpy of dyeing (ΔH°), and entropy of dyeing (ΔS°). hilarispublisher.com The standard affinity represents the driving force for the dye to move from the solution into the fiber. hilarispublisher.com

For the dyeing of woolen yarn with C.I. Acid Blue 106, the activation energy (Ea) was calculated to be 20.5661 kJ/mol. This value provides an indication of the energy barrier that must be overcome for the dyeing reaction to occur.

Table 2: Thermodynamic Parameters for C.I. Acid Blue 106 Dyeing on Woolen Yarn

Parameter	Value	Unit
Activation Energy (Ea)	20.5661	kJ/mol

Data sourced from a study on the kinetic and thermodynamic characteristics of C.I. Acid Blue 106 on woolen yarns.

The thermodynamic parameters indicate that the dyeing of wool with C.I. Acid Blue 106 is a feasible and spontaneous process.

Determination of Activation Energy (Ea) in Dyeing Processes

The dyeing of textile fibers is a process that requires a certain amount of energy to initiate and sustain the transfer of dye molecules from the dye bath to the fiber. This energy barrier is known as the activation energy (Ea). In the context of dyeing wool with C.I. Acid Blue 106, a leveling acid dye, the activation energy provides insight into the temperature dependency of the dyeing rate.

A study on the kinetic and thermodynamic characteristics of C.I. Acid Blue 106 on woolen yarns determined the activation energy for the dyeing process to be 20.5661 kJ/mol. researchgate.net This value was calculated using the Arrhenius equation, which relates the rate constant of a chemical reaction to the absolute temperature. The relatively low activation energy suggests that the dyeing process can proceed efficiently without excessively high temperatures. The kinetics of the dyeing process, which examines the rate of dye adsorption, was found to be best described by the modified Cegarra-Puente model, indicating a complex mechanism involving the diffusion and adsorption of the dye molecules onto the wool fibers. researchgate.netkoreascience.kr

The dyeing process itself is understood to occur in three main stages: the transfer of dye molecules from the solution to the surface of the fiber, adsorption of the dye molecules onto the fiber's surface, and finally, the diffusion of the dye molecules from the surface into the amorphous regions of the fiber. koreascience.kr The activation energy is a key parameter in understanding the energy requirements of these combined processes.

Enthalpy (ΔH) and Entropy (ΔS) Changes in Dye-Substrate Interactions

Enthalpy (ΔH) represents the change in heat content of the system during the dyeing process. A negative ΔH value indicates an exothermic process, where heat is released as the dye molecules bind to the fiber. Conversely, a positive ΔH signifies an endothermic process, which requires an input of heat energy for the dyeing to occur. For many acid dyeing processes on wool, the interaction is exothermic, driven by the formation of ionic and other intermolecular bonds between the dye and the fiber. For instance, a study on two different azo acid dyes on nylon fabric reported negative enthalpy changes, indicating an exothermic dyeing reaction. grin.com

The spontaneity of the dyeing process is determined by the Gibbs free energy change (ΔG), which is related to both enthalpy and entropy by the equation: ΔG = ΔH - TΔS. A negative ΔG indicates a spontaneous process.

Influence of Process Parameters on C.I. Acid Blue 106 Dyeing Performance

Temperature Dependencies of Dye Uptake and Equilibrium

Temperature is a critical factor in the dyeing of wool with C.I. Acid Blue 106. Increasing the temperature generally increases the kinetic energy of the dye molecules, leading to a faster rate of diffusion and adsorption onto the fiber.

In a study of dyeing woolen yarns with C.I. Acid Blue 106, the process was conducted at temperatures of 338 K (65°C), 348 K (75°C), and 363 K (90°C). researchgate.net The results showed that with a higher process temperature, the time required to reach the maximum dye bath exhaustion was reduced. researchgate.netkoreascience.kr For example, at the higher temperatures, a dyeing time of 40 minutes was sufficient to achieve maximum exhaustion. researchgate.net

The effect of temperature on the dyeing rate can be quantified by the dyeing-rate constant (K) and the half-dyeing time (t½), which is the time required for the fiber to absorb half the total amount of dye it will have absorbed at equilibrium. For the dyeing of woolen yarns with C.I. Acid Blue 106, the dyeing rate constants and half-dyeing times were determined at different temperatures, as shown in the table below.

Dyeing Kinetics of C.I. Acid Blue 106 on Woolen Yarns at Different Temperatures researchgate.net

Temperature (K)	Dyeing-Rate Constant (K, min⁻¹)
338	0.042
348	0.051
363	0.061

As the temperature increases, the dyeing-rate constant increases, indicating a faster dyeing process.

pH Effects on Dye-Substrate Interaction

The pH of the dye bath plays a crucial role in the interaction between acid dyes and protein fibers like wool. Wool fibers are amphoteric, meaning they have both acidic (carboxyl) and basic (amino) groups. In an acidic dye bath, the amino groups of the wool fiber become protonated, acquiring a positive charge (-NH3+). Acid dyes, such as C.I. Acid Blue 106, are anionic in solution, carrying a negative charge. The electrostatic attraction between the positively charged amino groups of the wool and the negatively charged dye anions is the primary mechanism for dye-fiber substantivity.

For the dyeing of woolen yarns with C.I. Acid Blue 106, the pH of the dye bath was adjusted to approximately 5 using a buffer solution of acetic acid and sodium sulfate (B86663). researchgate.net This acidic pH ensures the protonation of the amino groups in the wool, thereby facilitating the adsorption of the anionic dye molecules. The control of pH is therefore essential for achieving good dye uptake and fixation.

Impact of Electrolyte Concentration and Dye Bath Auxiliary Additives

Electrolytes, such as sodium sulfate (Na2SO4), are commonly added to the dye bath in acid dyeing. The primary role of the electrolyte is to promote the exhaustion of the dye onto the fiber. The addition of an electrolyte increases the ionic strength of the dye bath, which helps to overcome the initial electrical repulsion between the dye anions and the similarly charged fiber surface at the beginning of the dyeing process. This encourages the dye molecules to move closer to the fiber surface, where adsorption can occur.

In the study of dyeing woolen yarns with C.I. Acid Blue 106, a buffer solution containing 5% sodium sulfate was used. researchgate.net This indicates the importance of an electrolyte in achieving efficient dyeing.

Other dye bath auxiliaries, such as leveling agents, may also be used. Leveling agents are surfactants that help to ensure a uniform distribution of the dye on the textile material, preventing uneven dyeing. They work by forming loose aggregates with the dye molecules, which then break down gradually as the temperature rises, allowing for a controlled and even adsorption of the dye onto the fiber. In the pre-treatment of the woolen yarns for the study with C.I. Acid Blue 106, a non-ionic surfactant was used for scouring, which is a cleaning process to remove impurities. koreascience.kr

Environmental Fate and Advanced Remediation Strategies for Acid Blue Dyes

Environmental Distribution and Persistence of Acid Dyes in Aqueous Systems

The environmental fate of acid dyes, such as C.I. Acid Blue 106, is largely dictated by their chemical structure and properties. These dyes are characterized by their high solubility in water and their ionic nature, which makes them essentially non-volatile. nih.govcymitquimica.com Consequently, when released into the environment through various industrial waste streams, they tend to remain within aqueous systems rather than partitioning into the atmosphere. nih.gov Their persistence in aquatic environments is a significant concern; many dyes are designed to be resistant to light, chemical, and biological degradation to meet the demands of the textile industry. nih.govmdpi.com

The complex aromatic structures of most dyes make them recalcitrant to breakdown under typical environmental conditions. scispace.com The presence of these dyes in water bodies can have severe ecological consequences. Even at low concentrations, their color reduces light penetration, which can significantly inhibit the photosynthetic activity of aquatic plants and microalgae, thereby disrupting the entire aquatic food web. mdpi.comnih.gov Due to their stability and low biodegradability, acid dyes can persist and accumulate, posing long-term risks to aquatic ecosystems. nih.govnih.gov While some azo dyes have been shown to undergo primary biodegradation under anaerobic conditions, the resulting aromatic amines can be more toxic than the parent compound. mst.dk

Advanced Oxidation Processes (AOPs) for Decolorization and Degradation of Acid Dyes

Advanced Oxidation Processes (AOPs) represent a class of powerful water treatment technologies capable of degrading recalcitrant organic pollutants like acid dyes. These methods are characterized by the in-situ generation of highly reactive hydroxyl radicals (•OH), which are strong, non-selective oxidizing agents. psu.edu AOPs can break down the complex chromophore structures responsible for color and can, under optimal conditions, lead to the complete mineralization of the dye into carbon dioxide, water, and inorganic ions. sci-hub.se

Ozonation is an effective AOP for treating dye-laden wastewater. Ozone (O₃) can degrade dye molecules through two primary pathways: direct oxidation by molecular ozone or indirect oxidation via hydroxyl radicals (•OH) formed from ozone decomposition, particularly at alkaline pH. researchgate.netrsc.org Ozone specifically attacks the conjugated double-bond systems that form the dye's chromophore, leading to rapid decolorization. scispace.com

Research on the ozonation of C.I. Direct Blue 106 reveals that the process effectively degrades the oxazine (B8389632) groups within the dye's structure. srce.hrhist.hr However, complete mineralization is not always achieved, leading to the formation of various oxidation by-products. scispace.com Detailed analyses have identified several key intermediates and final mineralized products.

Inorganic Ions : The breakdown of the dye molecule releases heteroatoms as inorganic ions. The oxidation of sulphonic acid groups leads to the formation of sulphate (SO₄²⁻), while the oxidation of amino groups results in nitrate (B79036) (NO₃⁻). scispace.com Nitrite (B80452) (NO₂⁻) and chloride (Cl⁻) ions have also been detected. researchgate.netsrce.hrhist.hr

Organic By-products : Mass spectrometry (MS-MS) and liquid chromatography-mass spectrometry (LC-MS) analyses have identified several organic by-products from the ozonation of Direct Dye 106. scispace.com These include various phenolic compounds and smaller organic fragments resulting from the cleavage of the dye's aromatic structure. researchgate.netsrce.hrhist.hr Prevalent oxidation products with specific mass-to-charge ratios (m/z) of 351, 368, 255, 385, and 431 have been reported, which are further decomposed into substituted benzenes and other compounds. scispace.com

By-product Category	Specific By-products Identified	Origin	Source
Inorganic Ions	Sulphate (SO₄²⁻), Nitrate (NO₃⁻), Nitrite (NO₂⁻), Chloride (Cl⁻)	Oxidation of sulphonic groups and amino groups in the dye structure.	srce.hr, hist.hr, scispace.com
Organic Compounds	Phenolic compounds, Substituted benzenes	Decomposition of the main dye structure and oxazine groups.	srce.hr, scispace.com
Prevalent Fragments (by m/z)	351, 368, 255, 385, 431	Intermediate oxidation products from the initial dye molecule.	scispace.com

Photocatalysis is an AOP that utilizes semiconductor nanomaterials, most commonly titanium dioxide (TiO₂), to degrade organic pollutants upon irradiation with light (typically UV). medcraveonline.com When the semiconductor absorbs photons of sufficient energy, electron-hole pairs are generated. These charge carriers can react with water and oxygen to produce highly reactive species, including hydroxyl radicals (•OH), which then attack and degrade the dye molecules. mdpi.com

To enhance efficiency, TiO₂ can be coupled with other semiconductors like cadmium sulfide (B99878) (CdS) or tin oxide (SnO₂). researchgate.netacs.org This coupling can improve charge separation, reduce electron-hole recombination, and extend the catalyst's light absorption into the visible spectrum, thereby increasing photocatalytic activity. researchgate.net Studies on the photocatalytic degradation of Acid Blue 29 using a CdS/TiO₂ nanocomposite showed significantly higher degradation efficiency (84%) compared to using CdS (68%) or TiO₂ (9%) alone under visible light. researchgate.net The rate of decolorization was also markedly higher with the composite material. researchgate.net Research has also shown that photocatalytic degradation of C.I. Direct Blue 106 is faster than standard methods. tul.cz

The Fenton process involves the reaction of hydrogen peroxide (H₂O₂) with ferrous iron (Fe²⁺) salts under acidic conditions (typically pH 3-4) to generate powerful hydroxyl radicals. psu.edu This method is effective for decolorizing and degrading a wide range of dyes. bioline.org.br The efficiency of the process is highly dependent on the concentrations of H₂O₂ and Fe²⁺, as an excess of either can be counterproductive by scavenging the hydroxyl radicals. bioline.org.br

The photo-Fenton process enhances the conventional Fenton reaction by incorporating UV or visible light. Irradiation accelerates the regeneration of Fe²⁺ from Fe³⁺, a key step in the catalytic cycle, and can also directly photolyze H₂O₂, generating additional hydroxyl radicals. bioline.org.br This results in a significantly faster and more efficient degradation of the target pollutant. Studies on Acid Blue 161 demonstrated that the introduction of UV radiation increased the degradation efficiency by over 40% compared to the standard Fenton process. bioline.org.br Combining the Fenton process with biological treatment has also been explored for azo dyes like Acid Blue 113, where a 40% reduction in dye concentration was achieved by the Fenton pre-treatment alone. nih.gov

Electrochemical oxidation is an AOP where pollutants are destroyed by direct or indirect anodic oxidation. In direct oxidation, the dye molecule is adsorbed onto the anode surface and destroyed by electron transfer. In indirect oxidation, powerful oxidizing agents like hydroxyl radicals, active chlorine species, or peroxodisulfates are electrochemically generated in the solution, which then degrade the dye. sci-hub.sebg.ac.rs

The effectiveness of this method is highly dependent on the anode material. Boron-doped diamond (BDD) anodes are particularly effective due to their high oxygen evolution potential, which favors the production of hydroxyl radicals, leading to high mineralization efficiency. sci-hub.se The process can convert organic pollutants completely into CO₂, water, and inorganic ions, making it a clean technology. sci-hub.se Studies on various dyes, including Naphthol Blue Black, have shown that complete decolorization and significant Total Organic Carbon (TOC) removal can be achieved. sci-hub.se The choice of supporting electrolyte (e.g., Na₂SO₄ or NaCl) also plays a crucial role, as electrolytes like NaCl can generate active chlorine species that further contribute to the oxidation process. sci-hub.sebg.ac.rs

Fenton and Photo-Fenton Processes in Acid Dye Effluent Treatment

Adsorption Technologies for Acid Dye Removal from Aqueous Solutions

Adsorption is a widely used physicochemical treatment method for removing dyes from wastewater due to its efficiency, simplicity of design, and the availability of a wide range of adsorbent materials. scispace.com The process involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent).

A variety of materials have been investigated for the removal of C.I. Direct Blue 106. Low-cost adsorbents derived from agricultural waste are particularly attractive. Activated carbon prepared from orange peel and pomegranate peel has shown significant success. researchgate.netnih.gov Studies using activated carbon from pomegranate peel found that adsorption was most effective at a low pH of 2. nih.gov The percentage of dye removal increased with a higher adsorbent dose but decreased with higher initial dye concentrations and temperatures, suggesting the process is exothermic. nih.govscirp.org

The kinetics of the adsorption process are often described by the pseudo-second-order model, which suggests that chemisorption may be the rate-limiting step. scispace.comnih.gov Equilibrium data are commonly analyzed using isotherm models like the Langmuir and Freundlich models to understand the adsorbent's capacity and the nature of the adsorption. researchgate.net For Direct Navy Blue 106, both models were found to fit the experimental data reasonably well. researchgate.net Oxidized multi-walled carbon nanotubes (MWCNTs) have also been used, demonstrating a very high maximum adsorption capacity of 500 mg/g for Direct Blue 106. scispace.com

Adsorption Parameters for C.I. Direct Blue 106 on Various Adsorbents

Adsorbent	Optimal pH	Best Fit Kinetic Model	Best Fit Isotherm Model	Maximum Adsorption Capacity (q_max)	Source
Activated Carbon from Orange Peel	Not Specified	Pseudo-second-order	Langmuir & Freundlich	107.53 mg/g	researchgate.net
Activated Carbon from Pomegranate Peel	2.0	Pseudo-second-order	Langmuir, Freundlich, Temkin, D-R	Not specified in abstract	nih.gov
Oxidized Multi-Walled Carbon Nanotubes (MWCNTs)	2.0	Pseudo-second-order	Not specified in abstract	500 mg/g	scispace.com

Advanced Analytical Methodologies for C.i. Acid Blue 106 and Its Transformation Products

Spectroscopic Techniques for Characterization and Quantitative Analysis

Spectroscopic methods are fundamental in the study of C.I. Acid Blue 106, providing insights into its concentration, chromophoric system, and molecular structure.

Ultraviolet-Visible (UV-Vis) Spectroscopy for Concentration Determination and Chromophore Analysis

Ultraviolet-Visible (UV-Vis) spectroscopy is a primary tool for the quantitative analysis of C.I. Acid Blue 106 in solutions. This technique relies on the principle that the dye absorbs light in the UV and visible regions of the electromagnetic spectrum. The concentration of the dye can be determined by measuring its absorbance at a specific wavelength and applying the Beer-Lambert law.

For C.I. Acid Blue 106, the maximum absorbance wavelength (λmax) is reported to be 610 nm. researchgate.net By measuring the absorbance of solutions with varying concentrations of the dye at this wavelength, a calibration curve can be constructed. This allows for the determination of the concentration of unknown samples. The molar extinction coefficient, a constant that relates absorbance to concentration and path length, is a key parameter derived from these measurements.

UV-Vis spectroscopy is also invaluable for analyzing the chromophore of C.I. Acid Blue 106. The chromophore is the part of the molecule responsible for its color, and any changes to it, such as during degradation processes, will result in a shift in the UV-Vis spectrum. researchgate.net Monitoring these spectral changes can provide information on the breakdown of the dye's color-imparting structure. researchgate.net

Table 1: UV-Vis Spectroscopy Data for C.I. Acid Blue 106

Parameter	Value	Reference
Maximum Absorbance (λmax)	610 nm	researchgate.net
Spectrophotometer Range Used	380 to 720 nm	researchgate.net

Infrared (IR) and Raman Spectroscopy for Vibrational Fingerprinting

IR spectroscopy measures the absorption of infrared radiation by the molecule, which causes transitions between vibrational energy levels. scribd.com The resulting spectrum shows a pattern of absorption bands, with each band corresponding to a specific type of bond vibration (e.g., stretching or bending). scribd.com The "fingerprint region" of the IR spectrum, typically between 1500 and 500 cm-1, is particularly useful for identifying a compound as it contains a complex pattern of absorptions unique to that molecule. scribd.com IR spectroscopy is sensitive to changes in dipole moment, making it effective for detecting polar functional groups. sci-hub.se

Raman spectroscopy, on the other hand, involves the inelastic scattering of monochromatic light, usually from a laser. fiu.edu The scattered light has a different frequency from the incident light, and this frequency shift corresponds to the vibrational frequencies of the molecule. fiu.edu Raman spectroscopy is particularly sensitive to non-polar bonds and provides complementary information to IR spectroscopy. fiu.edu Surface-Enhanced Raman Spectroscopy (SERS) is a variation of this technique that can significantly enhance the Raman signal, allowing for the analysis of trace amounts of material. wvu.edu

Table 2: Spectroscopic Techniques for Vibrational Analysis

Technique	Principle	Information Obtained
Infrared (IR) Spectroscopy	Absorption of infrared radiation	Vibrational modes of polar functional groups, molecular fingerprint
Raman Spectroscopy	Inelastic scattering of monochromatic light	Vibrational modes of non-polar bonds, complementary to IR

Nuclear Magnetic Resonance (NMR) Spectroscopy for Comprehensive Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the complete structural elucidation of organic molecules like C.I. Acid Blue 106. solubilityofthings.comnumberanalytics.com NMR exploits the magnetic properties of atomic nuclei, such as ¹H (proton) and ¹³C (carbon-13), to provide detailed information about the molecular structure, including the connectivity of atoms and their spatial arrangement. solubilityofthings.commeasurlabs.com

One-dimensional (1D) NMR experiments, such as ¹H and ¹³C NMR, provide information on the different chemical environments of the hydrogen and carbon atoms in the molecule. solubilityofthings.com Two-dimensional (2D) NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can establish correlations between different nuclei, revealing which atoms are connected to each other. solubilityofthings.com This allows for the piecing together of the entire molecular framework. encyclopedia.pub NMR is a non-destructive technique, which is a significant advantage when analyzing valuable or limited samples. encyclopedia.pub

Chromatographic Separation and Mass Spectrometric Identification

Chromatographic techniques are essential for separating C.I. Acid Blue 106 from complex mixtures and for isolating its transformation products. When coupled with mass spectrometry, these methods provide powerful tools for identification.

High-Performance Liquid Chromatography (HPLC) with Various Detection Modalities

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the separation, identification, and quantification of dyes and their degradation products. nih.govd-nb.info In HPLC, the sample is passed through a column packed with a stationary phase, and the different components are separated based on their interactions with the stationary and mobile phases. d-nb.info

For the analysis of C.I. Acid Blue 106, reversed-phase HPLC is commonly employed, where a nonpolar stationary phase (like C18) is used with a polar mobile phase. jasco-global.com The composition of the mobile phase, often a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol, can be varied to optimize the separation. nih.gov

Various detectors can be coupled with HPLC for the analysis of C.I. Acid Blue 106. A Diode Array Detector (DAD) or UV-Vis detector can monitor the absorbance of the eluting components at specific wavelengths, providing quantitative information and spectral data for identification. nih.govscioninstruments.com Mass spectrometry (MS) is another powerful detection method. HPLC-MS combines the separation power of HPLC with the mass-analyzing capability of MS, allowing for the determination of the molecular weight of the separated components and providing structural information through fragmentation patterns. researchgate.net

Table 3: HPLC Methods for Dye Analysis

HPLC Mode	Stationary Phase	Common Detectors
Reversed-Phase	C18	Diode Array Detector (DAD), UV-Vis, Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Degradation Products

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the identification of volatile and semi-volatile degradation products that may be formed during the transformation of C.I. Acid Blue 106. doi.org In GC, the sample is vaporized and passed through a long capillary column. The components are separated based on their boiling points and interactions with the column's stationary phase. doi.org

The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern that can be used to identify the compound by comparing it to a library of known spectra. doi.org This technique is particularly useful for identifying smaller, more volatile molecules that may result from the breakdown of the larger dye molecule. researchgate.netresearchgate.net

Chemometric Approaches in Acid Dye Analysis and Process Optimization

Chemometrics involves the use of mathematical and statistical methods to extract meaningful information from chemical data. azom.com In the context of acid dye analysis, chemometrics plays a significant role in handling the large and complex datasets generated by modern analytical instruments and in optimizing industrial processes. nih.govresearchgate.net

One of the key applications of chemometrics is in the multivariate analysis of spectroscopic data. Techniques such as Principal Component Analysis (PCA) and Partial Least Squares (PLS) regression can be used to analyze UV-Vis or other spectral data from dye mixtures. azom.comresearchgate.net This allows for the quantitative determination of individual dye concentrations even when their spectra overlap significantly. azom.com

Chemometric methods are also invaluable for process optimization in the synthesis and application of acid dyes. By designing experiments and analyzing the resulting data using statistical models, it is possible to identify the optimal conditions for factors such as temperature, pH, and reaction time to maximize dye yield and quality. For example, studies have utilized kinetic modeling to understand the dyeing characteristics of C.I. Acid Blue 106 on wool, determining parameters like the dyeing rate constant and activation energy.

Furthermore, chemometrics can be employed to build predictive models that correlate the chemical structure of dyes with their properties, a field known as Quantitative Structure-Property Relationship (QSPR). researchgate.net These models can predict properties like wash fastness and light fastness based on the molecular structure of the dye, aiding in the design of new dyes with improved performance. researchgate.net The application of chemometric tools can lead to more efficient and environmentally friendly dyeing processes.

The following table outlines some of the key chemometric techniques and their applications in the analysis and process optimization of acid dyes.

Chemometric Technique	Application in Acid Dye Analysis	Benefits
Principal Component Analysis (PCA)	Data visualization, identification of analyte clusters in complex mixtures. nih.gov	Simplifies complex datasets and reveals underlying patterns.
Partial Least Squares (PLS) Regression	Quantitative analysis of dye mixtures from spectral data, process modeling. researchgate.net	Enables quantification in the presence of spectral overlap and models relationships between process variables and product quality.
Kinetic Modeling	Optimization of dyeing processes by studying reaction rates and mechanisms.	Leads to improved efficiency, reduced energy consumption, and better dye fixation.
Quantitative Structure-Property Relationship (QSPR)	Prediction of dye properties based on molecular structure. researchgate.net	Facilitates the rational design of new dyes with desired characteristics.

Theoretical and Computational Studies of C.i. Acid Blue 106

Molecular Modeling of Dye-Substrate Interactions in Textile Systems

The dyeing of protein fibers like wool with acid dyes such as C.I. Acid Blue 106 involves a combination of electrostatic interactions, hydrogen bonds, and van der Waals forces. mdpi.com In an acidic dye bath, the amino groups (–NH2) within the wool's protein structure become protonated (–NH3+), creating cationic sites. mdpi.com C.I. Acid Blue 106, being an anionic dye containing sulfonate groups (–SO3-), is attracted to these positively charged sites, leading to the formation of strong ionic bonds. mdpi.com Increasing the temperature during the dyeing process enhances these ionic interactions. mdpi.com

Kinetic studies on the dyeing of woolen yarns with C.I. Acid Blue 106 have shown that the process is influenced by temperature, with higher temperatures leading to increased dye uptake. researchgate.net The application of various kinetic models, such as the Cegarra–Puente model, has been used to describe the dyeing process, indicating that the interaction is a complex process involving diffusion and adsorption.

For synthetic fibers like polyester, which are hydrophobic, the interaction mechanism is different. Disperse dyes, which are structurally similar to some acid dyes, penetrate the fiber structure and are held by physical forces like van der Waals forces and hydrogen bonding rather than covalent bonds. While C.I. Acid Blue 106 is an acid dye, understanding the principles of disperse dye interaction with hydrophobic fibers can inform the modeling of its behavior with synthetic components in blended fabrics.

Molecular modeling can simulate these interactions by placing the dye molecule in proximity to a model of the fiber's polymer structure. By calculating the interaction energies, researchers can predict the most favorable binding sites and orientations. These simulations can also elucidate the role of water molecules in the dyeing process and how they mediate the interactions between the dye and the fiber.

Density Functional Theory (DFT) Calculations for Electronic Structure and Spectroscopic Properties

Density Functional Theory (DFT) is a powerful computational method used to investigate the electronic structure and predict the spectroscopic properties of molecules like C.I. Acid Blue 106. youtube.comresearchgate.net DFT calculations provide fundamental insights into the molecule's color, stability, and reactivity.

The color of a dye is determined by its ability to absorb light in the visible region of the electromagnetic spectrum. This absorption corresponds to the excitation of an electron from a lower energy molecular orbital to a higher energy one. For C.I. Acid Blue 106, the key electronic transition is from the Highest Occupied Molecular Orbital (HOMO) to the Lowest Unoccupied Molecular Orbital (LUMO). researchgate.net The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) dictates the wavelength of maximum absorption (λmax).

DFT calculations can accurately predict the energies of these orbitals and, consequently, the λmax. researchgate.net For C.I. Acid Blue 106, experimental measurements show a maximum wavelength value of 610 nm. Theoretical calculations using time-dependent DFT (TD-DFT) can reproduce this value, confirming the electronic transitions responsible for its characteristic blue color. researchgate.netacs.orgclaremont.edu These calculations often employ hybrid functionals, such as B3LYP or CAM-B3LYP, which have been shown to be effective for predicting the properties of organic dyes. researchgate.netmdpi.com

Furthermore, DFT can be used to calculate other important electronic properties, including:

Electron Density Distribution: This reveals the regions of the molecule that are electron-rich or electron-deficient, which is crucial for understanding its reactivity and interaction with other molecules.

Dipole Moment: The dipole moment influences the dye's solubility in different solvents and its interaction with polar fibers. acs.org

Molecular Vibrations: DFT can predict the infrared (IR) and Raman spectra of the dye, which can be used for its identification and to study its bonding characteristics. researchgate.net

By analyzing the electronic structure, scientists can understand how modifications to the dye's molecular framework, such as the addition of different functional groups, would affect its color and performance. This predictive capability is invaluable for the rational design of new dyes with desired properties.

Property	Description	Relevance to C.I. Acid Blue 106
HOMO-LUMO Gap	The energy difference between the Highest Occupied Molecular Orbital and the Lowest Unoccupied Molecular Orbital.	Determines the wavelength of maximum light absorption and thus the color of the dye.
Electron Density	The distribution of electrons within the molecule.	Indicates reactive sites and influences intermolecular interactions with textile fibers.
Dipole Moment	A measure of the separation of positive and negative charges in a molecule.	Affects solubility and the strength of interactions with polar substrates.
Vibrational Frequencies	The frequencies at which the molecule's bonds vibrate.	Correlate to peaks in the Infrared (IR) and Raman spectra, used for structural identification.

Molecular Dynamics Simulations of Dye Aggregation, Diffusion, and Adsorption Phenomena

Molecular dynamics (MD) simulations are a computational technique used to study the physical movement of atoms and molecules over time. acs.org For C.I. Acid Blue 106, MD simulations provide a dynamic picture of its behavior in solution and its interaction with textile surfaces, offering insights into aggregation, diffusion, and adsorption phenomena. rug.nlnih.govresearchgate.netresearchgate.net

Dye Aggregation: In aqueous solutions, dye molecules have a tendency to aggregate, which can affect the dyeing process and the final color shade. MD simulations can model the self-association of C.I. Acid Blue 106 molecules to understand the driving forces behind aggregation, such as hydrophobic interactions and van der Waals forces. researchgate.net By simulating a system containing multiple dye molecules in water, researchers can observe the formation of dimers, trimers, and larger aggregates and calculate the free energy of aggregation. rug.nl These simulations can reveal how factors like concentration, temperature, and the presence of salts influence the extent of aggregation.

Diffusion: The diffusion of dye molecules from the dyebath to the fiber surface is a critical step in the dyeing process. MD simulations can calculate the diffusion coefficient of C.I. Acid Blue 106 in water, providing a measure of its mobility. researchgate.net These simulations can also investigate how the dye's diffusion is affected by its aggregation state and the presence of other chemical species in the dyebath. Understanding diffusion is essential for optimizing dyeing kinetics and ensuring uniform color distribution on the fabric.

Adsorption: MD simulations can model the adsorption of C.I. Acid Blue 106 onto a model textile surface, such as a cellulose (B213188) or wool polymer chain. nih.gov These simulations can provide a detailed view of the adsorption process, including the orientation of the dye molecule on the surface and the specific interactions (ionic bonds, hydrogen bonds, etc.) that stabilize the adsorbed state. By calculating the binding energy between the dye and the substrate, MD simulations can predict the strength of adsorption, which is related to the wash fastness of the dye.

Phenomenon	MD Simulation Insights	Significance in Dyeing
Aggregation	Formation and stability of dye clusters in solution.	Affects dye solubility, diffusion, and the final color outcome.
Diffusion	Rate of movement of dye molecules in the dyebath.	Influences the speed of the dyeing process and the levelness of the dyeing.
Adsorption	Binding of dye molecules to the textile fiber surface.	Determines the dye uptake and the fastness properties of the dyed fabric.

Quantitative Structure-Activity Relationship (QSAR) Modeling for Environmental Behavior and Reactivity

Quantitative Structure-Activity Relationship (QSAR) models are computational tools that relate the chemical structure of a molecule to its properties, such as its environmental fate and reactivity. nih.govoecd.orgecetoc.orgtoxstrategies.comepa.gov For C.I. Acid Blue 106, QSAR modeling can be used to predict its potential environmental impact without extensive experimental testing.

QSAR models are built on the principle that the properties of a chemical are a function of its molecular structure. oecd.org These models use mathematical equations to correlate molecular descriptors (numerical representations of a molecule's structure) with a specific activity or property. ecetoc.org

Environmental Behavior: QSAR models can predict several key parameters related to the environmental fate of C.I. Acid Blue 106:

Biodegradability: Predicting whether the dye will be broken down by microorganisms in the environment. This is crucial for assessing its persistence in aquatic systems.

Bioaccumulation: Estimating the potential for the dye to accumulate in living organisms.

Aquatic Toxicity: Predicting the toxicity of the dye to aquatic life, such as fish and daphnia. researchgate.net

Soil Adsorption Coefficient (Koc): This parameter indicates the tendency of the dye to adsorb to soil and sediment, which affects its mobility in the environment.

Reactivity: QSAR can also be used to predict the reactivity of C.I. Acid Blue 106. For example, models can estimate its susceptibility to oxidation by various chemical agents, which is relevant for understanding its degradation in wastewater treatment processes. researchgate.net The reactivity of the dye with different textile fibers can also be modeled to some extent, complementing the more detailed insights from molecular dynamics simulations.

The development and application of QSAR models are supported by organizations like the Organisation for Economic Co-operation and Development (OECD) to promote the use of predictive methods in chemical risk assessment. oecd.org Software tools like the OPERA (Open (Quantitative) Structure-activity/property Relationship App) provide predictions for a wide range of endpoints of environmental interest. nih.gov

Predicted Property	QSAR Model Application	Environmental Relevance
Biodegradability	Predicts the likelihood of microbial degradation.	Determines the persistence of the dye in the environment.
Bioaccumulation	Estimates the potential to accumulate in organisms.	Assesses the risk of the dye entering the food chain.
Aquatic Toxicity	Predicts harmful effects on aquatic organisms.	Informs the ecological risk assessment of the dye.
Reactivity	Estimates susceptibility to chemical reactions.	Relevant for wastewater treatment and understanding interactions in the environment.

Emerging Research Applications of Acid Blue Dyes in Materials Science and Advanced Technologies

Application in Advanced Functional Textile Materials and Coatings

The performance of a dye on a substrate is fundamental to the creation of advanced functional textiles. C.I. Acid Blue 106, a leveling acid dye, has been the subject of detailed physicochemical analysis to optimize its application on protein fibers like wool. Woolen yarns are themselves crucial base materials for producing sophisticated textiles, including nanocomposite blended yarns, multilayer fabrics, and nanostructured nonwovens. researchgate.net

Recent research has focused on understanding the kinetic and thermodynamic characteristics of dyeing woolen yarns with C.I. Acid Blue 106 to enhance the quality and functionality of the final textile product. The dyeing process involves the transfer of dye molecules from the solution to the fiber's surface, followed by adsorption and diffusion into the fiber's internal structure. researchgate.net A thorough investigation into these dyeing kinetics helps in identifying the most effective dyeing mechanisms and advancing the dyeing knowledge for these specialized fabrics.

One significant study determined that the dyeing process of C.I. Acid Blue 106 on wool best fits the modified Cegarra-Puente kinetic model, which provides a framework for analyzing the rate of dye adsorption. The study calculated key parameters such as the dyeing rate constant, half-dyeing times, and the activation energy, which are critical for controlling the dyeing process in industrial and advanced material applications. For instance, the activation energy for the dyeing process was calculated to be 20.5661 kJmol⁻¹. Such precise control is essential for producing textiles with consistent and reproducible functional properties. While specific research on C.I. Acid Blue 106 in advanced coatings is limited, acid dyes, in general, are utilized for their water solubility and bright hues in various coating applications. roha.com

Table 1: Kinetic Parameters for C.I. Acid Blue 106 Dyeing on Woolen Yarn

Temperature (K)	Dyeing Rate Constant (K, min⁻¹)	Correlation Coefficient (R²) (Modified Cegarra-Puente Model)
338	0.042	≥0.99
348	0.051	≥0.99
363	0.061	≥0.99

This table presents kinetic data from a study on dyeing woolen yarn with C.I. Acid Blue 106, demonstrating the effect of temperature on the dyeing rate.

Utilization in Optical Sensors and Smart Material Development

A review of current scientific literature does not indicate specific research into the application of C.I. Acid Blue 106 for the development of optical sensors or smart materials. Smart materials, or stimuli-responsive materials, can change their properties in response to external factors like pH, light, or temperature. researchgate.net While chromic materials that change color are a key area of smart textile research, there are no available studies that specifically leverage C.I. Acid Blue 106 for this purpose.

Role in Photonic and Optoelectronic Devices

Currently, there is no significant research available demonstrating a role for C.I. Acid Blue 106 in the development of photonic or optoelectronic devices. The application of dyes in these fields often requires specific photophysical or electronic properties that have not been reported for this particular compound in the existing literature. researchgate.net

Interaction with Nanomaterials for Enhanced Dyeing or Functional Properties

The interaction between dyes and nanomaterials is a burgeoning field of research aimed at creating textiles with enhanced functionalities. The primary application identified for C.I. Acid Blue 106 in this domain is in the dyeing of materials specifically intended for the fabrication of nanocomposite blended yarns and nanostructured nonwovens. researchgate.net Understanding the kinetic behavior of the dye on woolen yarns is a foundational step for successfully creating these advanced nanostructured materials, ensuring that the dye application is compatible with and conducive to the final material's properties.

While direct studies modifying C.I. Acid Blue 106 with nanoparticles are not prevalent, related research provides context for potential applications. For example, the modification of mesoporous silica (B1680970) nanomaterials with polymers has been shown to significantly increase the adsorption capacity for other acid dyes. scispace.com Furthermore, functional coatings for textiles often incorporate nanoparticles like zinc oxide (ZnO) to impart properties such as UV protection or photocatalytic self-cleaning. mdpi.com Such ZnO-coated textiles have been tested for their ability to degrade various dyes, indicating a clear pathway for combining dyes and nanomaterials to create functional surfaces. mdpi.com The study of C.I. Acid Blue 106 on wool, a material for nanocomposites, lays the groundwork for future research into more direct integrations of this dye with nanomaterials to create novel functional properties.

Table 2: List of Chemical Compounds

Compound Name
C.I. Acid Blue 106
C.I. Acid Blue 62
C.I. Acid Blue 9
C.I. Direct Blue 106
Emodin
Polyaniline

Conclusions and Future Research Trajectories for C.i. Acid Blue 106

Summary of Key Academic Research Findings

Academic research on C.I. Acid Blue 106 has primarily centered on its application in textile dyeing, particularly with protein fibers like wool, and its subsequent removal from wastewater.

A significant area of investigation has been the kinetics and thermodynamics of dyeing wool with C.I. Acid Blue 106. researchgate.net Studies have found that the dyeing process involves the diffusion of dye molecules from the solution to the wool fiber surface, followed by adsorption and diffusion into the fiber's amorphous regions. The dyeing kinetics of C.I. Acid Blue 106 on woolen yarns has been shown to be well-described by the modified Cegarra-Puente model, indicating a complex process. researchgate.net Key parameters such as dyeing rate constants, half-dyeing times, and activation energy have been determined, providing valuable data for optimizing dyeing procedures. For instance, one study calculated the activation energy for the dyeing of wool with C.I. Acid Blue 106 to be 20.5661 kJmol⁻¹.

Another critical research focus is the removal of C.I. Acid Blue 106 from industrial effluents. Adsorption has been identified as a promising method, with various adsorbents being investigated. uctm.eduscirp.org Research on the adsorption of similar acid dyes, like Direct Blue 106, onto activated carbon derived from materials like pomegranate peel has shown that the process is often exothermic and follows pseudo-second-order kinetics. scirp.org This suggests that chemisorption plays a significant role in the removal process.

Furthermore, studies have explored the degradation of related dyes. For example, the ozonation of C.I. Direct Blue 106 has been investigated to understand the breakdown of the dye molecule and the formation of by-products. researchgate.netscispace.com Such research is crucial for developing effective wastewater treatment technologies.

Identification of Unaddressed Challenges and Critical Knowledge Gaps

Despite the existing research, several challenges and knowledge gaps remain in the understanding and application of C.I. Acid Blue 106.

A notable gap exists in the comprehensive toxicological data for C.I. Acid Blue 106. sdc.org.uk While some general information on the low acute toxicity of similar acid dyes is available, specific, in-depth studies on the potential long-term health and environmental impacts of C.I. Acid Blue 106 are limited. The Scientific Committee on Cosmetology has noted that for some coloring agents, mutagenicity tests were not completely adequate and requested further studies. pitt.edu

There is a lack of extensive research on the degradation pathways of C.I. Acid Blue 106 under various environmental conditions. While studies on related dyes provide some insights, specific data on the intermediates and final breakdown products of C.I. Acid Blue 106 are scarce. researchgate.netscispace.com This information is vital for assessing the full environmental footprint of the dye.

Furthermore, while the dyeing kinetics on wool have been studied, there is limited information on the interaction of C.I. Acid Blue 106 with other types of fibers and in different dyeing systems. The performance of the dye in blended fabrics and the influence of various dyeing auxiliaries are areas that require more investigation.

The worldwide supply of certain acid dyes, such as Acid Blue 145, has been affected by stricter environmental regulations in manufacturing countries, leading to shortages. pylamdyes.com While not specific to C.I. Acid Blue 106, this highlights a potential challenge for the availability and cost of similar dyes, emphasizing the need for research into viable alternatives.

Prospective Avenues for Interdisciplinary Research and Methodological Advancements

Future research on C.I. Acid Blue 106 would benefit from an interdisciplinary approach and the adoption of advanced analytical methodologies.

Interdisciplinary Research:

Nanotechnology and Materials Science: The development of novel nano-adsorbents could lead to more efficient and selective removal of C.I. Acid Blue 106 from wastewater. rsc.org Investigating the surface morphology of dyed materials using advanced techniques like field-emission scanning electron microscopy (FE-SEM) and transmission electron microscopy (TEM) could provide deeper insights into the dye-fiber interaction.

Environmental Science and Toxicology: Collaborative research is needed to conduct comprehensive toxicological assessments of C.I. Acid Blue 106 and its degradation by-products. sdc.org.uk This includes studies on its potential for bioaccumulation and its effects on various aquatic organisms.

Computational Chemistry: Molecular modeling and computational simulations can be employed to predict the adsorption behavior of C.I. Acid Blue 106 on different adsorbent surfaces and to understand the mechanism of its degradation.

Methodological Advancements:

Advanced Oxidation Processes (AOPs): Further investigation into AOPs, such as ozonation and photocatalysis, is warranted to optimize the degradation of C.I. Acid Blue 106 in wastewater. researchgate.net Identifying the intermediate products formed during these processes is crucial for ensuring complete mineralization. scispace.com

High-Resolution Analytical Techniques: The use of high-resolution mass spectrometry (MS-MS) and liquid chromatography-mass spectrometry (LC-MS) can aid in the precise identification of oxidation by-products of C.I. Acid Blue 106. researchgate.netscispace.com

Life Cycle Assessment (LCA): A comprehensive LCA of the entire lifecycle of C.I. Acid Blue 106, from production to disposal, would provide a holistic view of its environmental impact and help identify areas for improvement in sustainability. gnest.org

Implications for Sustainable Dyeing Practices and Environmental Management of Acid Dyes

The research on C.I. Acid Blue 106 and related compounds has significant implications for promoting sustainability within the textile industry and for the broader environmental management of acid dyes.

The kinetic and thermodynamic data from dyeing studies can be used to optimize dyeing processes, potentially reducing the consumption of water, energy, and auxiliary chemicals. This aligns with the growing demand for more eco-friendly textile production methods. gnest.org

Research into effective wastewater treatment methods, particularly adsorption and advanced oxidation processes, is critical for mitigating the environmental impact of dye-laden effluents. uctm.eduscirp.orgresearchgate.net The development of low-cost adsorbents from waste materials presents a sustainable and economically viable solution for dye removal. scirp.org

The knowledge gaps identified, particularly in toxicology and degradation pathways, highlight the need for a more precautionary approach to the use and disposal of acid dyes. Stricter regulations and the development of safer, more biodegradable alternatives are essential for long-term environmental protection. pylamdyes.comnih.gov

Ultimately, a circular economy approach, which includes the reuse of dyebaths and the recycling of rinse water, should be a central goal for the textile industry. acs.org The insights gained from studying specific dyes like C.I. Acid Blue 106 contribute to the foundational knowledge required to implement such sustainable practices on a larger scale.

Q & A

Q. How can the FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) be applied to formulate hypotheses about this compound’s environmental impact?

• Methodological Answer : Develop hypotheses around novel degradation byproducts (e.g., "Exposure to sunlight generates toxic quinone derivatives") and test feasibility via microcosm experiments. Ensure ethical compliance by avoiding ecotoxicological thresholds and aligning with regulatory frameworks (e.g., OECD guidelines). Prioritize relevance to wastewater treatment research .